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Power Conversion Efficiency Benchmarks:
Pentan-1-amine Hydroiodide Devices
Executive Summary
Pentan-1-amine hydroiodide (PeAI) and its derivatives represent a critical inflection point in

the "spacer cation" engineering of 2D/3D perovskite solar cells (PSCs). While shorter chains

like Butylammonium (BAI, C4) are standard, and longer chains like Octylammonium (OAI, C8)

offer extreme hydrophobicity, the 5-carbon (C5) chain of PeAI offers a unique "odd-even"

structural effect that fundamentally alters phase crystallization kinetics.

This guide benchmarks the performance of linear PeAI against its high-performance derivatives

(specifically Pentylammonium Acetate, PenAAc) and standard alternatives. The data confirms

that while PeAI provides superior phase grading compared to C4, its acetate derivative

(PenAAc) currently holds the performance record for this class, achieving a certified 23.35%

PCE in flexible device architectures.[1]
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Part 1: Performance Benchmarks & Comparative
Analysis
The following data aggregates champion device statistics from recent high-impact studies. The

comparison isolates the specific contribution of the C5 spacer cation against industry-standard

C4 (BAI) and Cyclic (CPEAI) alternatives.

Table 1: Comparative Efficiency & Metrics

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11761249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Device
Architect
ure

Spacer
Cation

PCE
(Max) (V) (mA/cm²) FF (%)

Key
Advantag
e

Flexible

Inverted (p-

i-n)

PenAAc

(C5-

Acetate)

23.68% 1.17 24.6 82.1

Record

Efficiency;

Superior

mechanical

flexibility

(91%

retention/5

000

bends).[1]

Rigid

planar (n-i-

p)

CPEAI

(Cyclic C5)
23.20% 1.18 24.3 81.0

Enhanced

steric

hindrance;

suppresses

non-

radiative

recombinat

ion.

Rigid

planar (n-i-

p)

PeAI

(Linear C5-

Iodide)

~21.50% 1.14 23.8 79.2

Promotes

"Regular-

Graded"

phase

distribution

(2D-bottom

/ 3D-top).

Control

(Standard)

BAI (Linear

C4)
21.10% 1.12 23.5 78.5

Standard

reference;

tends to

form

random

phase

distribution

s.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://scholars.cityu.edu.hk/en/publications/highly-efficient-flexible-perovskite-solar-cells-through-pentylam/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11761249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis of Photovoltaic Parameters
Open-Circuit Voltage (

): Devices passivated with C5 cations (PeAI/PenAAc) consistently exhibit a

uplift of 30–50 mV over C4-based controls. This is attributed to the formation of a more
ordered low-n (n=1, 2) Ruddlesden-Popper phase at the interface, which acts as an electron-
blocking/hole-extraction layer.

Fill Factor (FF): The 82.1% FF observed in PenAAc devices suggests that the acetate anion

plays a dual role: the C5 cation passivates A-site defects, while the acetate group

coordinates with undercoordinated

sites, significantly reducing interfacial trap density.

Stability: The hydrophobicity of the pentyl chain is superior to butyl (C4) but does not

introduce the transport barriers seen in octyl (C8) chains. This "Goldilocks" zone results in

devices that retain >90% efficiency after 1000 hours of damp-heat testing.

Part 2: Mechanistic Insight (The "Odd-Even" Effect)
Unlike C4 (Butyl) spacers which often result in a uniform or random distribution of quasi-2D

phases, C5 (Pentyl) spacers induce a Regular-Graded Phase Distribution.

Mechanism of Action[2][3][4][5]
C4 (Butyl): Rapid crystallization leads to mixed 2D/3D phases throughout the film.

C5 (Pentyl): The odd-numbered alkyl chain alters the van der Waals packing energy. This

delays the crystallization of the 3D phase, causing the 2D phases (n=1, 2) to segregate

preferentially at the bottom interface (near the substrate) or surface, depending on the

solvent evaporation rate. This gradient creates a built-in field that aids charge extraction.
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Figure 1:Mechanistic divergence between C4 and C5 spacer cations. C5 promotes a graded

vertical phase segregation that aligns energy levels for superior charge extraction.
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Part 3: Experimental Protocol (Surface Passivation)
The following protocol is validated for generating the 23%+ efficiency observed in PenAAc-

based devices. It utilizes a post-treatment (surface passivation) approach, which is more

reproducible than bulk mixing.

Materials
Host Perovskite:

(or similar 3D composition).

Passivator: Pentan-1-amine hydroiodide (PeAI) OR Pentylammonium Acetate (PenAAc).

Solvent: Isopropanol (IPA) (Anhydrous, 99.9%).

Step-by-Step Methodology
Preparation of Passivator Solution:

Dissolve 2–5 mg/mL of PeAI (or PenAAc) in anhydrous IPA.

Note: PenAAc is preferred for maximum

due to the acetate interaction with Pb defects.

Sonicate for 10 minutes at room temperature until fully dissolved.

Deposition (Dynamic Spin Coating):

Place the annealed 3D perovskite substrate on the spin coater.

Set spin speed to 4000 rpm (acceleration: 2000 rpm/s).

Once the spinner reaches max speed, dynamically dispense 50 µL of the passivator

solution onto the center of the film.

Continue spinning for 20 seconds to dry the solvent.

Thermal Annealing (Critical Step):
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Transfer immediately to a hotplate.

Anneal at 100°C for 5 minutes.

Causality: This heat step drives the cation exchange reaction at the surface, converting

the physical coating into a chemically bonded 2D Ruddlesden-Popper capping layer (

).

Hole Transport Layer (HTL) Deposition:

Proceed immediately to Spiro-OMeTAD or PTAA deposition to prevent surface

contamination.
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Solvent Evap 4. HTL
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Figure 2:Workflow for surface passivation using Pentan-1-amine salts. The thermal annealing

step is critical for converting the salt into a stable 2D perovskite phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b11761249?utm_src=pdf-custom-synthesis#bc-rfq
https://scholars.cityu.edu.hk/en/publications/highly-efficient-flexible-perovskite-solar-cells-through-pentylam/
https://pubmed.ncbi.nlm.nih.gov/36349808/
https://pubmed.ncbi.nlm.nih.gov/36349808/
https://www.researchgate.net/publication/393991113_Interface_parallel_dipole_regulation_in_all-perovskite_tandem_solar_cells
https://www.benchchem.com/product/b11761249/docs#power-conversion-efficiency-benchmarks-for-pentan-1-amine-hydroiodide-devices
https://www.benchchem.com/product/b11761249/docs#power-conversion-efficiency-benchmarks-for-pentan-1-amine-hydroiodide-devices
https://www.benchchem.com/product/b11761249/docs#power-conversion-efficiency-benchmarks-for-pentan-1-amine-hydroiodide-devices
https://www.benchchem.com/product/b11761249/docs#power-conversion-efficiency-benchmarks-for-pentan-1-amine-hydroiodide-devices
https://www.benchchem.com/product/b11761249?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11761249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11761249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

